3-MERCAPTOHEXYL BUTYRATE
3-MERCAPTOHEXYL BUTYRATE
3-Mercaptohexyl butyrate, also known as fema 3852, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 3-Mercaptohexyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Mercaptohexyl butyrate has been primarily detected in urine. Within the cell, 3-mercaptohexyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. 3-Mercaptohexyl butyrate has a fruity, overripe fruit, and passion fruit taste.
Brand Name:
Vulcanchem
CAS No.:
136954-21-7
VCID:
VC0159927
InChI:
InChI=1S/C10H20O2S/c1-3-5-9(13)7-8-12-10(11)6-4-2/h9,13H,3-8H2,1-2H3
SMILES:
CCCC(CCOC(=O)CCC)S
Molecular Formula:
C10H20O2S
Molecular Weight:
204.33 g/mol
3-MERCAPTOHEXYL BUTYRATE
CAS No.: 136954-21-7
Main Products
VCID: VC0159927
Molecular Formula: C10H20O2S
Molecular Weight: 204.33 g/mol
| CAS No. | 136954-21-7 |
|---|---|
| Product Name | 3-MERCAPTOHEXYL BUTYRATE |
| Molecular Formula | C10H20O2S |
| Molecular Weight | 204.33 g/mol |
| IUPAC Name | 3-sulfanylhexyl butanoate |
| Standard InChI | InChI=1S/C10H20O2S/c1-3-5-9(13)7-8-12-10(11)6-4-2/h9,13H,3-8H2,1-2H3 |
| Standard InChIKey | TZNJKOLXWHXDAF-UHFFFAOYSA-N |
| SMILES | CCCC(CCOC(=O)CCC)S |
| Canonical SMILES | CCCC(CCOC(=O)CCC)S |
| Density | d 0.963 0.960-0.965 |
| Physical Description | clear liquid |
| Description | 3-Mercaptohexyl butyrate, also known as fema 3852, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 3-Mercaptohexyl butyrate is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Mercaptohexyl butyrate has been primarily detected in urine. Within the cell, 3-mercaptohexyl butyrate is primarily located in the membrane (predicted from logP) and cytoplasm. 3-Mercaptohexyl butyrate has a fruity, overripe fruit, and passion fruit taste. |
| Solubility | insoluble in water; soluble in ethanol and heptane |
| PubChem Compound | 537754 |
| Last Modified | Nov 11 2021 |
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